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Compound of Interest

Compound Name: Cyanomethanesulfonyl chloride

Cat. No.: B2407661

Introduction

Cyanomethanesulfonyl chloride (CAS No. 27869-04-1) is a bifunctional reagent of significant
interest in medicinal chemistry and drug development.[1] Its unique molecular architecture,
incorporating both a reactive sulfonyl chloride moiety and a nitrile group, presents a versatile
platform for the synthesis of novel sulfonamides and other complex molecular scaffolds.[1] The
sulfonyl chloride group serves as a highly reactive electrophile, readily undergoing nucleophilic
substitution with a wide range of amines, alcohols, and other nucleophiles. Simultaneously, the
cyano group offers a handle for further chemical transformations, making it a valuable building
block in the design of targeted therapeutics and functionalized materials.

This technical guide provides a comprehensive overview of the known physical properties of
cyanomethanesulfonyl chloride, alongside detailed, field-proven experimental protocols for
the determination of its key physical characteristics. This dual approach of presenting
established data while empowering researchers with the methodology to elucidate further
properties is designed to facilitate its effective and safe application in the laboratory.

Molecular and Computed Properties

A foundational understanding of a reagent begins with its fundamental molecular and computed
properties. These values, summarized in Table 1, provide insights into the molecule's size,
polarity, and potential behavior in various chemical environments.
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Property Value Source
Molecular Formula C2H2CINO:2S [2]
Molecular Weight 139.56 g/mol [2]

Canonical SMILES

C(C#N)S(=0)(=0)Cl

[2]

QSOXEHOYDPAXTG-
InChl Key [3]
UHFFFAOYSA-N
XLogP3-AA -0.6 [2]
Topological Polar Surface Area  66.3 A2 [2]
Complexity 179 [2]

Hydrogen Bond Donor Count 0

[2]

Hydrogen Bond Acceptor

Count

[2]

Rotatable Bond Count

[2]

Table 1: Molecular and Computed Properties of Cyanomethanesulfonyl Chloride.

Experimentally Determined and Predicted Physical

Properties

While a comprehensive set of experimentally determined physical properties for

cyanomethanesulfonyl chloride is not readily available in the literature, some key data points

have been reported or predicted. This information is crucial for its practical application in

synthesis and for purification procedures.

Property Value Remarks Source

Physical Form Solid [3]

Boiling Point 74-75 °C at 0.06 Torr [4]

Density 1.597 + 0.06 g/cm3 Predicted [4]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h98b9767f?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanomethanesulfonyl-chloride
https://www.benchchem.com/product/b2407661?utm_src=pdf-body
https://www.benchchem.com/product/b2407661?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h98b9767f?context=bbe
https://www.allgreenchems.com/showroom/CAS-NO-1711-06-4/
https://www.allgreenchems.com/showroom/CAS-NO-1711-06-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2407661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 2: Known Physical Properties of Cyanomethanesulfonyl Chloride.

Experimental Protocols for Physical Property
Determination

To address the current gaps in the experimental data for cyanomethanesulfonyl chloride, this
section provides detailed, self-validating protocols for the determination of its key physical
properties. These methodologies are grounded in established principles of physical organic
chemistry and are designed to be readily implemented in a standard research laboratory.

Melting Point Determination: Capillary Method

The melting point is a critical indicator of purity. For a reactive solid like
cyanomethanesulfonyl chloride, the capillary method offers a straightforward and material-
sparing approach.

Principle: A small, powdered sample is heated in a sealed capillary tube, and the temperature
range over which it melts is observed. A sharp melting range is indicative of high purity.

Experimental Protocol:

o Sample Preparation: Ensure the cyanomethanesulfonyl chloride sample is finely
powdered and completely dry. Moisture can depress the melting point and broaden the
range.

o Capillary Loading: Tap the open end of a capillary tube into the powdered sample to
introduce a small amount of material. Invert the tube and gently tap it on a hard surface to
pack the solid into the sealed end. The packed sample height should be 2-3 mm.[5]

o Apparatus Setup: Place the loaded capillary tube into a melting point apparatus.
» Heating Profile:

o If the approximate melting point is unknown, perform a rapid heating to get a preliminary
range.[5]
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o For an accurate determination, heat at a rate of approximately 10-20 °C/minute until the
temperature is about 20 °C below the expected melting point.[5]

o Reduce the heating rate to 1-2 °C/minute to allow for thermal equilibrium between the
sample and the thermometer.[5]

e Observation and Recording:
o Record the temperature at which the first droplet of liquid appears (the onset of melting).
o Record the temperature at which the last solid particle melts (the clear point).
o The melting point is reported as a range from the onset to the clear point.[6]

Causality Behind Experimental Choices: The slow heating rate near the melting point is crucial
for ensuring that the temperature reading accurately reflects the temperature of the sample,
providing a sharp and reproducible melting range.[5] Packing the sample tightly prevents it
from shrinking away from the capillary wall, which could lead to inaccurate readings.[5]

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Solubility Profile Determination

Understanding the solubility of cyanomethanesulfonyl chloride in various solvents is
essential for reaction setup, purification, and storage. Given its reactivity, especially towards
protic solvents, a systematic approach is necessary.

Principle: A known amount of solute is added to a known volume of solvent, and the mixture is
agitated until equilibrium is reached. The concentration of the dissolved solute is then
determined.
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Experimental Protocol (for a range of organic solvents):

e Solvent Selection: Choose a range of anhydrous solvents with varying polarities (e.g.,
hexane, toluene, dichloromethane, ethyl acetate, acetonitrile, THF).

e Thermodynamic (Equilibrium) Solubility:

o Add an excess of solid cyanomethanesulfonyl chloride to a known volume of the
chosen solvent in a sealed vial.

o Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient time (e.g., 24
hours) to ensure equilibrium is reached.

o Carefully filter the saturated solution through a syringe filter (PTFE) to remove any
undissolved solid.

o Dilute an aliquot of the filtrate with a suitable solvent and analyze by a calibrated analytical
method (e.g., HPLC-UV) to determine the concentration.[7]

 Kinetic Solubility:

o Prepare a concentrated stock solution of cyanomethanesulfonyl chloride in an aprotic
solvent where it is highly soluble (e.g., DMSO).

o Add small aliquots of this stock solution to the test solvent and observe for the formation of
a precipitate. Turbidimetric analysis can be used for high-throughput screening.[7]

Causality Behind Experimental Choices: The thermodynamic method provides the true
equilibrium solubility, which is a fundamental physical constant.[7] The kinetic method is often
used in drug discovery for a rapid assessment of solubility under non-equilibrium conditions,
which can be relevant for certain applications.[7] Using anhydrous solvents is critical to prevent
hydrolysis of the sulfonyl chloride.
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Caption: Methodologies for Solubility Determination.

Spectroscopic Characterization

While specific spectra for cyanomethanesulfonyl chloride are not widely published, its
structure can be confirmed and its purity assessed using standard spectroscopic techniques.
The following provides an overview of the expected spectral features based on analogous
compounds.

e 1H NMR: A singlet would be expected for the methylene (-CHz-) protons. The chemical shift
of this singlet would be significantly downfield due to the strong electron-withdrawing effects
of both the sulfonyl chloride and the nitrile groups.

e 13C NMR: Three signals would be anticipated: one for the nitrile carbon (-C=N), one for the
methylene carbon (-CHz-), and a third for the sulfonyl carbon.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b2407661?utm_src=pdf-body-img
https://www.benchchem.com/product/b2407661?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2407661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» IR Spectroscopy: Characteristic strong absorption bands would be expected for the
asymmetric and symmetric stretching of the S=O bonds in the sulfonyl chloride group
(typically in the regions of 1375-1350 cm~! and 1180-1160 cm™1, respectively). A sharp,
medium-intensity band for the C=N stretch would also be present (around 2260-2240 cm~1).

Handling, Storage, and Safety

Cyanomethanesulfonyl chloride is a reactive compound and should be handled with
appropriate precautions.

e General Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[3]

o Moisture Sensitivity: Sulfonyl chlorides are susceptible to hydrolysis. Handle under an inert
atmosphere (e.g., nitrogen or argon) and use anhydrous solvents and glassware.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as water, alcohols, and strong bases.[3] Refrigeration is
recommended for long-term storage.[3]

e Hazard Statements:

[¢]

H302: Harmful if swallowed.[3]

o

H315: Causes skin irritation.[3]

o

H319: Causes serious eye irritation.[2][3]

[¢]

H335: May cause respiratory irritation.[3]

 Precautionary Statements:

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]
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Conclusion

Cyanomethanesulfonyl chloride is a valuable reagent with significant potential in synthetic
chemistry. While a complete experimental dataset of its physical properties is yet to be
established in the public domain, this guide provides the currently available information and,
more importantly, equips the research professional with robust methodologies to fully
characterize this compound. By combining the known data with the detailed experimental
protocols provided, researchers can confidently and safely integrate cyanomethanesulfonyl
chloride into their synthetic workflows, paving the way for new discoveries in drug
development and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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